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2-((2-aminoethylamino)carbonylethylphenylethylamino)-5/'-N-ethylcarboxamidoadenosine 2-((2-aminoethylamino)carbonylethylphenylethylamino)-5/'-N-ethylcarboxamidoadenosine
Brand Name: Vulcanchem
CAS No.: 126828-50-0
VCID: VC0146015
InChI: InChI=1S/C25H35N9O5/c1-2-28-23(38)20-18(36)19(37)24(39-20)34-13-31-17-21(27)32-25(33-22(17)34)30-11-9-15-5-3-14(4-6-15)7-8-16(35)29-12-10-26/h3-6,13,18-20,24,36-37H,2,7-12,26H2,1H3,(H,28,38)(H,29,35)(H3,27,30,32,33)/t18-,19+,20-,24+/m0/s1
SMILES: CCNC(=O)C1C(C(C(O1)N2C=NC3=C(N=C(N=C32)NCCC4=CC=C(C=C4)CCC(=O)NCCN)N)O)O
Molecular Formula: C25H35N9O5
Molecular Weight: 541.6 g/mol

2-((2-aminoethylamino)carbonylethylphenylethylamino)-5/'-N-ethylcarboxamidoadenosine

CAS No.: 126828-50-0

Main Products

VCID: VC0146015

Molecular Formula: C25H35N9O5

Molecular Weight: 541.6 g/mol

2-((2-aminoethylamino)carbonylethylphenylethylamino)-5/'-N-ethylcarboxamidoadenosine - 126828-50-0

CAS No. 126828-50-0
Product Name 2-((2-aminoethylamino)carbonylethylphenylethylamino)-5/'-N-ethylcarboxamidoadenosine
Molecular Formula C25H35N9O5
Molecular Weight 541.6 g/mol
IUPAC Name (2S,3S,4R,5R)-5-[6-amino-2-[2-[4-[3-(2-aminoethylamino)-3-oxopropyl]phenyl]ethylamino]purin-9-yl]-N-ethyl-3,4-dihydroxyoxolane-2-carboxamide
Standard InChI InChI=1S/C25H35N9O5/c1-2-28-23(38)20-18(36)19(37)24(39-20)34-13-31-17-21(27)32-25(33-22(17)34)30-11-9-15-5-3-14(4-6-15)7-8-16(35)29-12-10-26/h3-6,13,18-20,24,36-37H,2,7-12,26H2,1H3,(H,28,38)(H,29,35)(H3,27,30,32,33)/t18-,19+,20-,24+/m0/s1
Standard InChIKey UXUFTKZYJYGMGO-CMCWBKRRSA-N
Isomeric SMILES CCNC(=O)[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=C(N=C32)NCCC4=CC=C(C=C4)CCC(=O)NCCN)N)O)O
SMILES CCNC(=O)C1C(C(C(O1)N2C=NC3=C(N=C(N=C32)NCCC4=CC=C(C=C4)CCC(=O)NCCN)N)O)O
Canonical SMILES CCNC(=O)C1C(C(C(O1)N2C=NC3=C(N=C(N=C32)NCCC4=CC=C(C=C4)CCC(=O)NCCN)N)O)O
Synonyms 2-((2-aminoethylamino)carbonylethylphenylethylamino)-5'-N-ethylcarboxamidoadenosine
2-APEC
APEC-2
PubChem Compound 3081741
Last Modified Nov 11 2021
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